Cas no 647008-11-5 (1,3-Pentanediol, 2-(1,3-benzodioxol-5-ylmethyl)-4-methyl-, (2S,3S)-)

1,3-Pentanediol, 2-(1,3-benzodioxol-5-ylmethyl)-4-methyl-, (2S,3S)- structure
647008-11-5 structure
Product Name:1,3-Pentanediol, 2-(1,3-benzodioxol-5-ylmethyl)-4-methyl-, (2S,3S)-
CAS No:647008-11-5
MF:C14H20O4
MW:252.306204795837
CID:418849
PubChem ID:71379118
Update Time:2025-04-19

1,3-Pentanediol, 2-(1,3-benzodioxol-5-ylmethyl)-4-methyl-, (2S,3S)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Pentanediol, 2-(1,3-benzodioxol-5-ylmethyl)-4-methyl-, (2S,3S)-
    • 647008-11-5
    • DTXSID50801706
    • (2S,3S)-2-[(2H-1,3-Benzodioxol-5-yl)methyl]-4-methylpentane-1,3-diol
    • Inchi: 1S/C14H20O4/c1-9(2)14(16)11(7-15)5-10-3-4-12-13(6-10)18-8-17-12/h3-4,6,9,11,14-16H,5,7-8H2,1-2H3/t11-,14-/m0/s1
    • InChI Key: KJDJJEXGTVKKAX-FZMZJTMJSA-N
    • SMILES: O[C@@H](C(C)C)[C@H](CO)CC1=CC=C2C(=C1)OCO2

Computed Properties

  • Exact Mass: 252.1362
  • Monoisotopic Mass: 252.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • PSA: 58.92
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